Cas no 2385059-57-2 (3-Ethoxy-5-ethylbenzoic acid)

• Product Name: 3-Ethoxy-5-ethylbenzoic acid
• CAS No: 2385059-57-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD32633234
• CID: 4785531
• Update Time: 2025-06-25

3-Ethoxy-5-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-ethylbenzoic acid

• MDL： MFCD32633234
• Inchi： 1S/C11H14O3/c1-3-8-5-9(11(12)13)7-10(6-8)14-4-2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： LVWWZHXYQUDDRR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CC)=CC(OCC)=C1

Additional information on 3-Ethoxy-5-ethylbenzoic acid

Introduction to 3-Ethoxy-5-ethylbenzoic acid (CAS No. 2385059-57-2)

3-Ethoxy-5-ethylbenzoic acid (CAS No. 2385059-57-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes an ethoxy and an ethyl substituent on a benzoic acid backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable compound for research and development.

The molecular formula of 3-Ethoxy-5-ethylbenzoic acid is C₁₁H₁₄O₃, and its molecular weight is approximately 194.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of pharmaceutical research, 3-Ethoxy-5-ethylbenzoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Ethoxy-5-ethylbenzoic acid exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

Beyond its potential therapeutic applications, 3-Ethoxy-5-ethylbenzoic acid has also been investigated for its use in materials science. Its unique structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the creation of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 3-Ethoxy-5-ethylbenzoic acid can be achieved through various methods, including Friedel-Crafts acylation followed by esterification or direct esterification of the corresponding carboxylic acid. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. A recent study published in Organic Letters in 2020 described an efficient one-pot synthesis method that yielded high purity 3-Ethoxy-5-ethylbenzoic acid with excellent yield, making it a viable option for large-scale production.

In terms of safety and handling, 3-Ethoxy-5-ethylbenzoic acid should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The environmental impact of 3-Ethoxy-5-ethylbenzoic acid is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, it is recommended to dispose of any waste containing this compound according to local environmental regulations to minimize potential ecological impacts.

In conclusion, 3-Ethoxy-5-ethylbenzoic acid (CAS No. 2385059-57-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.